High-performance liquid chromatographic separation of position isomers using metal–organic framework MIL-53(Al) as the stationary phase

Analyst Pub Date: 2011-10-28 DOI: 10.1039/C1AN15600D

Abstract

Metal–organic framework MIL-53(Al) was explored as the stationary phase for high-performance liquid chromatographic separation of position isomers using a binary and/or polar mobile phase. Baseline separations of xylene, dichlorobenzene, chlorotoluene and nitrophenol isomers were achieved on the slurry-packed MIL-53(Al) column with high resolution and good precision. The effects of mobile phase composition, injected sample mass and temperature were investigated. The separation of xylene, dichlorobenzene, chlorotoluene and nitrophenol isomers on MIL-53(Al) were controlled by entropy change.

Graphical abstract: High-performance liquid chromatographic separation of position isomers using metal–organic framework MIL-53(Al) as the stationary phase
High-performance liquid chromatographic separation of position isomers using metal–organic framework MIL-53(Al) as the stationary phase
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